N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide

• IUPAC Name: N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide
• InChI: InChI=1S/C19H19FN2O2/c1-13-4-9-17(16(20)11-13)21-19(24)15-7-5-14(6-8-15)12-22-10-2-3-18(22)23/h4-9,11H,2-3,10,12H2,1H3,(H,21,24)
• InChI Key: BWZFEESATNIDDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCCC3=O)F
• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol

Description

N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide, also known as FM-PMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. In

Mechanism of Action

The mechanism of action of N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide involves the inhibition of the enzyme protein kinase CK2, which is involved in various cellular processes, including cell growth and differentiation. By inhibiting this enzyme, N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis (programmed cell death), and inhibition of angiogenesis (the formation of new blood vessels).

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide in lab experiments is its specificity for protein kinase CK2, which makes it a useful tool for studying the role of this enzyme in various cellular processes. However, one limitation is that N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide can be toxic to cells at high concentrations, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide, including:
1. Further studies on the mechanism of action of N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide and its effects on different cellular processes.
2. Development of more potent and selective inhibitors of protein kinase CK2 based on the structure of N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide.
3. Investigation of the potential use of N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide as a treatment for other diseases, such as inflammatory disorders and neurodegenerative diseases.
4. Studies on the pharmacokinetics and pharmacodynamics of N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide in vivo to determine its suitability for use as a drug.
Conclusion:
In conclusion, N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide is a chemical compound that has shown promising results in scientific research for its potential applications in drug development. Its specificity for protein kinase CK2 makes it a useful tool for studying the role of this enzyme in various cellular processes. Further research is needed to fully understand the mechanism of action of N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide involves a series of chemical reactions that start with the reaction of 2-fluoro-4-methylbenzoic acid with thionyl chloride to form 2-fluoro-4-methylbenzoyl chloride. This intermediate is then reacted with 1,2,3,6-tetrahydro-2-oxopyrrolo[3,4-c]pyrrole to form the key intermediate, which is then reacted with N-(4-aminomethylphenyl)acetamide to form N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide.

Scientific Research Applications

N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide has been extensively studied for its potential applications in drug development, particularly for the treatment of cancer. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. N-(2-fluoro-4-methylphenyl)-4-[(2-oxopyrrolidin-1-yl)methyl]benzamide has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.